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Compound of Interest

Compound Name: Ethyl 11-bromoundecanoate

Cat. No.: B1584341 Get Quote

An In-depth Technical Guide to Ethyl 11-bromoundecanoate for Researchers and Drug

Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of Ethyl 11-bromoundecanoate, a versatile

bifunctional molecule with significant applications in chemical synthesis and drug development.

We will delve into its fundamental properties, synthesis, and key applications, offering field-

proven insights and detailed protocols to support researchers and scientists.

Core Physicochemical Properties
Ethyl 11-bromoundecanoate is a long-chain fatty acid ester characterized by a terminal

bromine atom and an ethyl ester group. This unique structure makes it a valuable building

block in organic synthesis, allowing for a wide range of chemical modifications.
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Property Value Source

CAS Number 6271-23-4 [1][2][3][4][5]

Molecular Formula C13H25BrO2 [1][2][3][4][6][7]

Molecular Weight 293.24 g/mol [1][2][3][6][7][8]

IUPAC Name ethyl 11-bromoundecanoate [1][6][8]

Synonyms

11-Bromoundecanoic acid

ethyl ester, Ethyl ω-

bromoundecanoate

[1][2][4]

Appearance
Not specified, likely a liquid or

low-melting solid

Melting Point 30-31 °C (in ligroine) [2]

Boiling Point 322.5 °C at 760 mmHg [2]

Density 1.128 g/cm³ [2]

Synthesis and Purification
The synthesis of Ethyl 11-bromoundecanoate is typically achieved through the esterification

of 11-bromoundecanoic acid. This reaction is a classic example of Fischer esterification.

Experimental Protocol: Fischer Esterification of 11-
Bromoundecanoic Acid

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine 11-bromoundecanoic acid (1 equivalent) with an excess of absolute ethanol

(e.g., 10-20 equivalents).

Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated

sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA) (e.g., 0.05 equivalents).

Reflux: Heat the reaction mixture to reflux and maintain for several hours (typically 4-8

hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
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Workup: After completion, cool the mixture to room temperature. Remove the excess ethanol

under reduced pressure.

Extraction: Dissolve the residue in a suitable organic solvent like diethyl ether or ethyl

acetate. Wash the organic layer sequentially with a saturated sodium bicarbonate solution (to

neutralize the acid catalyst) and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent using a rotary evaporator to obtain the crude Ethyl 11-
bromoundecanoate.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel to yield the pure ester.
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Caption: Synthesis workflow for Ethyl 11-bromoundecanoate via Fischer esterification.

Applications in Drug Development and Research
The bifunctional nature of Ethyl 11-bromoundecanoate makes it a highly valuable linker

molecule in the synthesis of more complex chemical entities.
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Linker Chemistry: The terminal bromine can be readily displaced by nucleophiles (e.g.,

amines, thiols, azides) in Sₙ2 reactions, while the ester group can be hydrolyzed to a

carboxylic acid or undergo other transformations. This allows for the covalent attachment of

this long alkyl chain to various molecules.

PROTACs and Molecular Glues: In the field of targeted protein degradation, long-chain

linkers are crucial for the design of Proteolysis Targeting Chimeras (PROTACs). Ethyl 11-
bromoundecanoate can serve as a precursor for such linkers, providing the necessary

length and chemical handles to connect a target-binding ligand and an E3 ligase-binding

ligand.

Surface Modification: The carboxylic acid derivative (obtained after hydrolysis) can be used

to modify surfaces, such as nanoparticles or self-assembled monolayers, to introduce a

terminal bromine for further functionalization.
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Caption: Potential application pathways for Ethyl 11-bromoundecanoate.

Handling and Safety
As with any chemical reagent, proper handling and safety precautions are essential.
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Safety Data Sheet (SDS): Always consult the Safety Data Sheet provided by the supplier

before handling Ethyl 11-bromoundecanoate.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any vapors. Avoid contact with skin and eyes.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

Conclusion
Ethyl 11-bromoundecanoate is a versatile and valuable chemical building block with

significant potential in various research and development areas, particularly in the synthesis of

complex molecules for drug discovery. Its well-defined physicochemical properties and

predictable reactivity make it a reliable component in multi-step synthetic routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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